Cas no 1141-61-3 (n-(2-cyanoethyl)-4-nitrobenzamide)

• Product Name: n-(2-cyanoethyl)-4-nitrobenzamide
• CAS No: 1141-61-3
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 894664
• Update Time: 2026-04-29

n-(2-cyanoethyl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• n-(2-cyanoethyl)-4-nitrobenzamide
• N-(4-nitro-benzoyl)-β-alanine nitrile

Computed Properties

• Exact Mass: 219.06447

Experimental Properties

• PSA: 96.03

Additional information on n-(2-cyanoethyl)-4-nitrobenzamide

Introduction to N-(2-Cyanoethyl)-4-Nitrobenzamide (CAS No. 1141-61-3)

N-(2-Cyanoethyl)-4-nitrobenzamide, a compound with the chemical identifier CAS No. 1141-61-3, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of benzamide derivatives, characterized by its unique structural and functional properties. The presence of both a cyanoethyl group and a nitro group on the benzene ring imparts distinct reactivity and potential applications in various scientific domains.

The molecular structure of N-(2-cyanoethyl)-4-nitrobenzamide consists of a benzene ring substituted with an amide group at the 4-position and a cyanoethyl moiety at the 2-position. The nitro group introduces a strong electron-withdrawing effect, influencing the compound's electronic properties and reactivity. This structural arrangement makes it a versatile intermediate in synthetic chemistry, particularly in the development of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of benzamide derivatives. Studies have indicated that these compounds exhibit various biological activities, including anti-inflammatory, analgesic, and anticancer properties. The nitro group in particular has been shown to enhance binding affinity to certain biological targets, making it a valuable component in drug design. N-(2-Cyanoethyl)-4-nitrobenzamide is being investigated for its potential role in modulating these pathways.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The cyanoethyl group provides a reactive site for further functionalization, allowing researchers to tailor the molecule for specific applications. For instance, it can be used to synthesize more complex derivatives that target particular enzymes or receptors involved in disease processes. This flexibility makes it an indispensable tool in the pharmaceutical industry.

Recent advancements in computational chemistry have also highlighted the importance of N-(2-cyanoethyl)-4-nitrobenzamide in drug discovery. Molecular modeling studies have demonstrated its potential interactions with various biological targets, providing insights into its mechanism of action. These simulations have helped researchers optimize its structure for improved efficacy and reduced side effects. Such computational approaches are becoming increasingly integral to modern drug development pipelines.

The synthesis of N-(2-cyanoethyl)-4-nitrobenzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group typically involves nitration reactions, while the cyanoethyl moiety is often introduced through nucleophilic substitution or condensation reactions. These synthetic pathways highlight the compound's complexity and the expertise required to produce it in high purity.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a component in light-emitting diodes (LEDs) or other optoelectronic devices. The ability to modify its structure further enhances its utility in these emerging technologies.

The safety profile of N-(2-cyanoethyl)-4-nitrobenzamide is another critical consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety. Laboratory protocols should include appropriate personal protective equipment (PPE) and ventilation to minimize exposure risks.

Future research directions for this compound are likely to focus on expanding its therapeutic applications and optimizing its synthetic routes for scalability and cost-effectiveness. Collaborative efforts between academia and industry will be essential to translate laboratory findings into viable clinical candidates. As our understanding of biological systems continues to evolve, compounds like N-(2-cyanoethyl)-4-nitrobenzamide will play an increasingly important role in addressing unmet medical needs.

The integration of innovative technologies such as artificial intelligence (AI) and machine learning (ML) is also expected to accelerate the development of new derivatives based on this scaffold. These tools can help predict novel molecular structures with enhanced biological activity, reducing the time and resources required for traditional trial-and-error approaches.

In conclusion, N-(2-cyanoethyl)-4-nitrobenzamide (CAS No. 1141-61-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in drug discovery and material science, while ongoing research continues to uncover new applications for this versatile molecule.